Cas no 913074-13-2 (Propargyl α-D-Galactopyranoside)

Propargyl α-D-Galactopyranoside is a synthetic glycoside derivative featuring a propargyl group attached to the anomeric carbon of α-D-galactopyranose. This compound is particularly valuable in glycochemistry and bioconjugation applications due to its terminal alkyne functionality, which enables efficient click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). Its α-configuration and galactose scaffold make it suitable for studying glycosidase interactions, carbohydrate-based probes, and glycan labeling. The propargyl group enhances reactivity while maintaining stability under typical storage conditions. This derivative is commonly utilized in the development of glycoconjugates, enzyme substrates, and biomedical research tools, offering precise control in glycan modification and detection strategies.

Propargyl α-D-Galactopyranoside structure

913074-13-2 structure

Product Name:Propargyl α-D-Galactopyranoside

CAS No:913074-13-2

MF:C₉H₁₄O₆

MW:218.203863620758

CID:996256

PubChem ID:71772233

Update Time:2025-06-07

Propargyl α-D-Galactopyranoside Chemical and Physical Properties

Names and Identifiers

- Propargyl α-D-Galactopyranoside
- PROPARGYL A-D-GALACTOPYRANOSIDE
- Propargyl α-D-Galact
- 2-Propyn-1-yl
- 2-Propynyl
- A-D-Galactopyranoside
- Propargyl
- W-204053
- Propargyl ?-D-Galactopyranoside
- (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-prop-2-ynoxyoxane-3,4,5-triol
- Propargyl alpha-D-galactopyranoside, Min. 98%
- PROPARGYL ALPHA-D-GALACTOPYRANOSIDE
- 913074-13-2
- DB-231713
- Inchi： 1S/C9H14O6/c1-2-3-14-9-8(13)7(12)6(11)5(4-10)15-9/h1,5-13H,3-4H2/t5-,6+,7+,8-,9+/m1/s1
- InChI Key： DSKUDOWHGLWCBQ-NXRLNHOXSA-N
- SMILES： O1[C@@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)OCC#C

Computed Properties

Exact Mass: 218.07900
Monoisotopic Mass: 218.07903816g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.1
Topological Polar Surface Area: 99.4Å²

Experimental Properties

PSA: 99.38000
LogP: -2.56390

Propargyl α-D-Galactopyranoside Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	BICL4265-100mg	Propargyl alpha-D-galactopyranoside	913074-13-2	98% min	100mg	£279.00	2025-02-21
Apollo Scientific	BICL4265-250mg	Propargyl alpha-D-galactopyranoside	913074-13-2	98% min	250mg	£577.00	2025-02-21
Apollo Scientific	BICL4265-500mg	Propargyl alpha-D-galactopyranoside	913074-13-2	98% min	500mg	£1010.00	2025-02-21
TRC	P764500-25mg	Propargyl α-D-Galactopyranoside	913074-13-2		25mg	$155.00	2023-05-17
TRC	P764500-250mg	Propargyl α-D-Galactopyranoside	913074-13-2		250mg	$ 800.00	2023-09-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1532333-50mg	(3R,4S,6S)-2-(hydroxymethyl)-6-(prop-2-yn-1-yloxy)tetrahydro-2H-pyran-3,4,5-triol	913074-13-2	98%	50mg	￥1113.00	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1532333-100mg	(3R,4S,6S)-2-(hydroxymethyl)-6-(prop-2-yn-1-yloxy)tetrahydro-2H-pyran-3,4,5-triol	913074-13-2	98%	100mg	￥1925.00	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1532333-250mg	(3R,4S,6S)-2-(hydroxymethyl)-6-(prop-2-yn-1-yloxy)tetrahydro-2H-pyran-3,4,5-triol	913074-13-2	98%	250mg	￥3703.00	2024-04-25
SHENG KE LU SI SHENG WU JI SHU	sc-212591-25mg	Propargyl α-D-Galactopyranoside,	913074-13-2		25mg	￥2256.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-212591-25 mg	Propargyl α-D-Galactopyranoside,	913074-13-2		25mg	￥2,256.00	2023-07-10